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Compound of Interest

Compound Name: 5-(2-Aminopropyl)indole

Cat. No.: B590550 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 5-(2-
Aminopropyl)indole

Introduction
5-(2-Aminopropyl)indole, also known as 5-API or 5-IT, is a psychoactive compound belonging

to the indole and substituted phenethylamine classes.[1] Structurally, it is a positional isomer of

α-methyltryptamine (AMT), a well-known psychedelic, but its pharmacology is more akin to

stimulants.[2][3] First synthesized by Albert Hofmann in 1962, 5-(2-Aminopropyl)indole has

garnered significant interest within the scientific community, particularly in the fields of

pharmacology and forensic chemistry, due to its emergence as a designer drug.[2][3][4]

This technical guide provides a comprehensive overview of a plausible synthetic route to 5-(2-
Aminopropyl)indole and details the analytical methods used for its characterization. The

information is intended for researchers, scientists, and drug development professionals

engaged in the study of psychoactive compounds and related indole derivatives.

Physical and Chemical Properties
5-(2-Aminopropyl)indole is a crystalline solid at room temperature, appearing as a white to

off-white powder.[5] It possesses a chiral center at the alpha position of the aminopropyl chain,

meaning it exists as a racemic mixture.[1] The compound exhibits moderate solubility in organic

solvents like ethanol and methanol and has limited solubility in water.[5]
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Property Value Reference

Molecular Formula C₁₁H₁₄N₂ [1][5]

Molecular Weight 174.24 g/mol [1][5][6]

Monoisotopic Mass 174.1157 Da [7]

Melting Point (Freebase) 81–83 °C [7]

Boiling Point (Predicted) 344.5 °C [1][8]

pKa (Predicted) 17.13 ± 0.30 [5]

Appearance Colorless to pale yellow solid [5]

Synthesis Pathway
A common and effective method for synthesizing substituted indoles is through the modification

of a pre-existing indole core. A plausible and robust pathway to 5-(2-Aminopropyl)indole
involves a three-step sequence starting from 5-cyanoindole: initial reduction to 5-formylindole

(indole-5-carboxaldehyde), followed by a Henry reaction with nitroethane, and concluding with

the reduction of the resulting nitroalkene intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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